Cas no 26586-02-7 (2-Butenal,4-(acetyloxy)-2-methyl-, (2E)-)
26586-02-7 structure
Product Name:2-Butenal,4-(acetyloxy)-2-methyl-, (2E)-
CAS No:26586-02-7
MF:C7H10O3
MW:142.152502536774
CID:265520
PubChem ID:6365337
Update Time:2025-04-19
2-Butenal,4-(acetyloxy)-2-methyl-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenal,4-(acetyloxy)-2-methyl-, (2E)-
- [(E)-3-methyl-4-oxobut-2-enyl] acetate
- (2E)-3-methyl-4-oxobut-2-en-1-yl acetate
- (E)-3-Formylbut-2-enyl acetate
- (E)-3-Methyl-4-oxobut-2-en-1-yl acetate
- NS00009684
- EC 247-825-4
- SCHEMBL3137231
- W-110398
- EINECS 247-825-4
- (E)-3-Methyl-4-oxobut-2-en-1-ylacetate
- DTXSID201031492
- 4-acetoxy-2-methylcrotonaldehyde
- 14918-80-0
- LPDDKAJRWGPGSI-ZZXKWVIFSA-N
- 3-Formylbut-2-enyl acetate
- 26586-02-7
- 2-Butenal, 4-(acetyloxy)-2-methyl-, (2E)-
-
- Inchi: 1S/C7H10O3/c1-6(5-8)3-4-10-7(2)9/h3,5H,4H2,1-2H3/b6-3+
- InChI Key: LPDDKAJRWGPGSI-ZZXKWVIFSA-N
- SMILES: O(C(C)=O)C/C=C(/C=O)\C
Computed Properties
- Exact Mass: 142.063
- Monoisotopic Mass: 142.062994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 0.2
Experimental Properties
- Density: 1.027
- Boiling Point: 232.6°Cat760mmHg
- Flash Point: 96.6°C
- Refractive Index: 1.438
- PSA: 43.37
2-Butenal,4-(acetyloxy)-2-methyl-, (2E)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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